2,2'-biphenyldiyl bis(2-iodobenzoate)

• IUPAC Name: [2-[2-(2-iodobenzoyl)oxyphenyl]phenyl] 2-iodobenzoate
• InChI: InChI=1S/C26H16I2O4/c27-21-13-5-1-11-19(21)25(29)31-23-15-7-3-9-17(23)18-10-4-8-16-24(18)32-26(30)20-12-2-6-14-22(20)28/h1-16H
• InChI Key: KLICBVLYHINPAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=CC=C2OC(=O)C3=CC=CC=C3I)OC(=O)C4=CC=CC=C4I
• Molecular Formula: C26H16I2O4
• Molecular Weight: 646.2 g/mol

Description

2,2'-biphenyldiyl bis(2-iodobenzoate), also known as DIBO, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. DIBO is a bifunctional reagent that is commonly used in chemical synthesis, particularly in the formation of carbon-carbon bonds. This compound has also shown promising results in biological applications, making it a valuable tool for researchers in various fields.

Mechanism of Action

2,2'-biphenyldiyl bis(2-iodobenzoate) functions as a bifunctional reagent, meaning that it has two reactive sites that can undergo chemical reactions. The two iodine atoms in 2,2'-biphenyldiyl bis(2-iodobenzoate) can undergo substitution reactions with various nucleophiles, such as amines and thiols, while the ester group can undergo hydrolysis to form a carboxylic acid and an alcohol.
Biochemical and Physiological Effects:
2,2'-biphenyldiyl bis(2-iodobenzoate) has shown promising results in biological applications, particularly in the field of cancer research. It has been shown to induce apoptosis, or programmed cell death, in cancer cells by disrupting the mitochondrial membrane potential. 2,2'-biphenyldiyl bis(2-iodobenzoate) has also been shown to inhibit the proliferation of cancer cells by blocking the cell cycle at the G2/M phase.

Advantages and Limitations for Lab Experiments

One advantage of using 2,2'-biphenyldiyl bis(2-iodobenzoate) in lab experiments is its versatility as a bifunctional reagent. It can be used in a wide range of chemical reactions, making it a valuable tool for researchers in various fields. However, 2,2'-biphenyldiyl bis(2-iodobenzoate) also has some limitations, such as its relatively high cost and limited availability.

Future Directions

There are several future directions for the use of 2,2'-biphenyldiyl bis(2-iodobenzoate) in scientific research. One potential application is in the development of new cancer therapies. 2,2'-biphenyldiyl bis(2-iodobenzoate) has shown promising results in inducing apoptosis in cancer cells, and further research could lead to the development of more effective treatments. Additionally, 2,2'-biphenyldiyl bis(2-iodobenzoate) could be used in the synthesis of new organic compounds with potential biological activity, such as new antibiotics or antiviral drugs.

Synthesis Methods

The synthesis of 2,2'-biphenyldiyl bis(2-iodobenzoate) involves the reaction of 2-iodobenzoic acid with 2,2'-dihydroxybiphenyl in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction proceeds through the formation of an ester intermediate, which is subsequently converted to the final product through hydrolysis.

Scientific Research Applications

2,2'-biphenyldiyl bis(2-iodobenzoate) has been widely used in chemical synthesis, particularly in the formation of carbon-carbon bonds. It has been shown to be an effective reagent for the synthesis of various organic compounds, including biologically active molecules such as natural products and pharmaceuticals.